Ridiculuflavonylchalcone A

• Molecular Formula: C66H46O21
• Molecular Weight: 1175.1 g/mol
• IUPAC Name: 4-hydroxy-2-[2-hydroxy-4-[3-hydroxy-4-[4-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-3-(4-methoxyphenyl)-5-oxofuro[3,2-g]chromene-2-carbonyl]-5-methoxyphenoxy]-6-methoxybenzoyl]-7-(4-hydroxy-3-methoxyphenyl)-3-(4-methoxyphenyl)furo[3,2-g]chromen-5-one
• InChI: InChI=1S/C66H46O21/c1-77-33-13-7-29(8-14-33)53-59-51(27-49-57(61(59)73)41(71)25-43(84-49)31-11-17-37(67)45(19-31)79-3)86-65(53)63(75)55-39(69)21-35(23-47(55)81-5)83-36-22-40(70)56(48(24-36)82-6)64(76)66-54(30-9-15-34(78-2)16-10-30)60-52(87-66)28-50-58(62(60)74)42(72)26-44(85-50)32-12-18-38(68)46(20-32)80-4/h7-28,67-70,73-74H,1-6H3
• InChI Key: BNJQBFXXKPFHIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(OC3=C2C(=C4C(=C3)OC(=CC4=O)C5=CC(=C(C=C5)O)OC)O)C(=O)C6=C(C=C(C=C6OC)OC7=CC(=C(C(=C7)OC)C(=O)C8=C(C9=C(O8)C=C1C(=C9O)C(=O)C=C(O1)C1=CC(=C(C=C1)O)OC)C1=CC=C(C=C1)OC)O)O
• Synonyms: ridiculuflavonylchalcone A

Description

Ridiculuflavonylchalcone A is a structurally complex chalcone derivative isolated from the leaves of Aristolochia ridicula. Its molecular formula is C₆₆H₄₆O₂₁, with a molecular weight of 1175.09 g/mol, making it a high-molecular-weight dimeric chalcone. The compound is characterized by a bis-flavone-chalcone framework with multiple hydroxyl (-OH), methoxy (-OCH₃), and ether (oxy-) substituents . Key physical properties include:

• Melting point: 153.6–156.5°C
• Specific rotation: [α]D²⁰ = −30.8° (c = 0.088, MeOH)

Its isolation from Aristolochia ridicula—a plant genus known for bioactive secondary metabolites—hints at possible ecological or therapeutic roles, though further research is required .

Comparison with Similar Compounds

Chalcones are α,β-unsaturated ketones serving as precursors to flavonoids. Below is a comparative analysis of Ridiculuflavonylchalcone A with structurally or functionally related compounds, based on available evidence:

Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Source	Melting Point (°C)	Key Structural Features
Ridiculuflavonylchalcone A	C₆₆H₄₆O₂₁	1175.09	Aristolochia ridicula	153.6–156.5	Dimeric flavone-chalcone with trihydroxy, trimethoxy, and ether linkages
Chalcone (parent compound)	C₁₅H₁₂O	208.26	Synthetic/Natural	Not specified	Monomeric, α,β-unsaturated ketone backbone
Licochalcone A	C₂₁H₂₂O₄	338.40	Glycyrrhiza spp.	Not specified	Monomeric with prenyl and hydroxyl groups

Key Observations :

• Molecular Complexity : Ridiculuflavonylchalcone A’s dimeric structure and high oxygen content (21 oxygen atoms) contrast sharply with simpler chalcones like the parent compound (C₁₅H₁₂O) or even bioactive derivatives like Licochalcone A. This complexity may influence solubility, stability, and receptor interactions.
• Substituent Patterns : The trihydroxy and trimethoxy groups in Ridiculuflavonylchalcone A are absent in Licochalcone A, which instead features a prenyl moiety linked to its aromatic ring .

Pharmacological and Functional Differences

• Licochalcone A : Exhibits anti-inflammatory, anticancer, and antimicrobial activities due to its ability to modulate NF-κB, MAPK, and apoptotic pathways . Its prenyl group enhances membrane permeability, a feature absent in Ridiculuflavonylchalcone A.
• Panduratin A (C₃₈H₄₈O₆): A chalcone-triterpenoid hybrid from Boesenbergia pandurata with antiviral activity. Unlike Ridiculuflavonylchalcone A, it combines chalcone and cyclohexene motifs .
• Chalcone (Parent) : Lacks significant bioactivity in its base form but serves as a scaffold for derivatives with optimized properties, such as improved antioxidant capacity via hydroxylation .

Mechanistic Implications :

• The dimeric nature of Ridiculuflavonylchalcone A may enable dual-target interactions or enhanced binding affinity, but this remains speculative without activity data.

Q & A

Q. What methodologies address the instability of Ridiculuflavonylchalcone A under physiological conditions?

• Methodological Answer : Perform stability studies in simulated biological fluids (e.g., PBS, plasma) using LC-MS to track degradation products. Modify formulation (e.g., nano-encapsulation, prodrug design) to enhance stability. Compare degradation kinetics with structural analogs to identify stability-conferring functional groups .

Tables for Key Data Comparison

Parameter	Considerations	References
Synthesis Reproducibility	Detailed solvent ratios, catalysts, reaction times, and purification steps
Bioactivity Variability	Cell line selection, assay standardization, statistical rigor
Structural Validation	NMR (2D), X-ray crystallography, cross-referencing with literature
Computational Validation	Docking scores, MD simulation stability metrics, QSAR correlation coefficients